Cas no 2549028-47-7 (Prop-2-yn-1-yl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate)

• Product Name: Prop-2-yn-1-yl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate
• CAS No: 2549028-47-7
• MF: C₂₁H₁₆FNO₃
• MW: 349.355049133301
• CID: 5313770
• PubChem ID: 154854453
• Update Time: 2025-06-11

Prop-2-yn-1-yl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-yl 4-ethoxy-2-(4-fluorophenyl)-6-quinolinecarboxylate
• 2549028-47-7
• AKOS040727592
• F6782-3889
• prop-2-yn-1-yl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate
• Prop-2-yn-1-yl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate

• Inchi： 1S/C21H16FNO3/c1-3-11-26-21(24)15-7-10-18-17(12-15)20(25-4-2)13-19(23-18)14-5-8-16(22)9-6-14/h1,5-10,12-13H,4,11H2,2H3
• InChI Key： RKFQVOMVEHRHPQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(=C2C=C(C(=O)OCC#C)C=CC2=N1)OCC

Computed Properties

• Exact Mass: 349.11142153g/mol
• Monoisotopic Mass: 349.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.3±45.0 °C(Predicted)
• pka: 5.12±0.33(Predicted)

Additional information on Prop-2-yn-1-yl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate

Prop-2-yn-1-yl 4-Ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate: A Comprehensive Overview

The compound with CAS No. 2549028-47-7, known as Prop-2-yn-1-yl 4-Ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of quinoline, a heterocyclic aromatic system that has been extensively studied for its diverse biological activities. The structure of this compound includes a quinoline ring system substituted with an ethoxy group, a fluorophenyl group, and a propargyl ester moiety, which collectively contribute to its unique chemical properties and potential applications.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and esterifications. Recent advancements in green chemistry have enabled the development of more efficient and environmentally friendly methods for its production. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize the reaction conditions, reducing both time and energy consumption while maintaining high yields.

In terms of biological activity, this compound has demonstrated promising results in various assays. Studies have shown that it exhibits potent antimicrobial activity, particularly against gram-positive bacteria and certain fungal strains. Additionally, it has been investigated for its potential as an anticancer agent, with preliminary findings indicating selective cytotoxicity against cancer cell lines. The presence of the fluorophenyl group is believed to enhance the molecule's lipophilicity, thereby improving its bioavailability and targeting efficiency.

The quinoline core of this compound is known for its ability to interact with DNA through intercalation or groove binding mechanisms. This property has led to its exploration as a potential agent in the treatment of DNA-related diseases such as cancer and viral infections. Recent research has focused on modifying the substituents on the quinoline ring to further enhance its pharmacokinetic properties and reduce off-target effects.

In the context of drug delivery systems, this compound has been considered as a candidate for targeted therapy due to its ability to penetrate cellular membranes effectively. The propargyl ester moiety introduces additional functionality, enabling the molecule to participate in click chemistry reactions. This feature has opened new avenues for its use in conjugation with other bioactive molecules or imaging agents, thereby expanding its therapeutic potential.

The fluorophenyl substituent in this compound plays a crucial role in modulating its electronic properties and steric interactions. Fluorine atoms are known to enhance the stability of organic compounds while introducing electron-withdrawing effects that can influence reactivity. In this case, the fluorophenyl group contributes to the overall hydrophobicity of the molecule, which is essential for its interaction with lipid-rich cellular membranes.

Recent studies have also explored the use of this compound as a building block in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions such as hydrogen bonding and π–π stacking has been leveraged to create novel materials with applications in sensing, catalysis, and drug delivery.

In conclusion, Prop-2-yn-1-yl 4-Ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate (CAS No. 2549028-47-7) represents a versatile molecule with significant potential in various fields of chemical research. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a valuable tool for addressing current challenges in medicine and materials science.